9-Hexyl-9H-carbazole-3,6-dicarbaldehyde

• IUPAC Name: 9-hexylcarbazole-3,6-dicarbaldehyde
• InChI: InChI=1S/C20H21NO2/c1-2-3-4-5-10-21-19-8-6-15(13-22)11-17(19)18-12-16(14-23)7-9-20(18)21/h6-9,11-14H,2-5,10H2,1H3
• InChI Key: NCBOYZMHOSWKBG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C2=C(C=C(C=C2)C=O)C3=C1C=CC(=C3)C=O
• Molecular Formula: C20H21NO2
• DSSTOX Substance ID: DTXSID70595554
• Molecular Weight: 307.4 g/mol
• CAS RN: 262291-69-0

Description

9-Hexyl-9H-carbazole-3,6-dicarbaldehyde is a chemical compound with the molecular formula C20H21NO2. It is also known as 9-benzyl-9H-carbazole-3,6-dicarbaldehyde.

Molecular Structure Analysis

The molecular structure of this compound consists of a carbazole ring fused with a pyrrole ring. The molecular weight is 313.35.

Chemical Reactions Analysis

This compound can undergo organic reactions when heated. It is almost insoluble in water but can dissolve in organic solvents.

Physical And Chemical Properties Analysis

This compound has a density of 1.19g/cm³, a boiling point of 499.7°C at 760 mmHg, a flash point of 256°C, and a refractive index of 1.643.

Scientific Research Applications

Synthesis and Properties

• Glass-Forming Hydrazones : Synthesis of glass-forming hydrazones containing bicarbazolyl units, including derivatives of 9-Hexyl-9H-carbazole, and their thermal properties and photoelectric properties in amorphous films (Ostrauskaite, Voska, & Gražulevičius, 2002).
• Carbazole-Coumarin Hybrids : The combination with coumarin cores to achieve red emission and the study of their photophysical properties (Tathe & Sekar, 2016).

Photophysical and Optical Properties

• Electron-Withdrawing Groups : Examining 3,6-diphenyl derivatives with electron-withdrawing groups, such as formyl or nitro-group, and their impact on absorption and emission properties (Kremser et al., 2008).
• Carbazole-Oxadiazoles Derivatives : Investigating the optical properties of carbazole-oxadiazole derivatives synthesized from 9-hexyl-9H-carbazole-3-carbaldehyde (Gündoğdu, Şen, Hızlıateş, & Ergün, 2017).

Applications in Material Science

• Electrophosphorescent Diodes : Synthesizing small molecular glasses based on phenyl benzimidazole iridium(III) complexes for potential use in electrophosphorescent diodes (Xu et al., 2010).
• Chalcones Containing Carbazole : The study on electrochemical and chemical polymerization of chalcones containing carbazole and 3,4-ethylenedioxythiophene fragments (Ignashevich et al., 2017).

Advanced Applications

• Optical Data Storage : Exploring the potential of thiophene as a π electron bridge in dyes for optical data storage applications (Zhou et al., 2012).
• Colorimetric/Fluorometric Probes : Development of a simple fluorene oligomer as a colorimetric/fluorometric probe for iodide detection, utilizing carbazole side chains (Zhao, Yao, Zhang, & Ma, 2012).

Mechanism of Action

While the specific mechanism of action for 9-Hexyl-9H-carbazole-3,6-dicarbaldehyde is not available, carbazole compounds are known for their range of biological activities including antiproliferative, antitumor, antibacterial, anti-inflammatory, and antioxidant activities.

Safety and Hazards

This compound may cause irritation to the eyes and skin. It should be handled with appropriate personal protective equipment. It should be kept away from sources of heat and fire and stored in a well-ventilated environment.